Cas no 1270441-71-8 (2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol)

2-Amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol is a chiral amino alcohol derivative featuring a chloro-methoxy-substituted phenyl group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its structural framework, combining an amino group and a hydroxyl moiety, makes it a versatile building block for asymmetric synthesis and ligand design. The presence of electron-withdrawing (chloro) and electron-donating (methoxy) substituents on the aromatic ring enhances its reactivity in selective transformations. The compound’s well-defined stereochemistry is advantageous for applications in enantioselective catalysis and medicinal chemistry research. High purity grades are available to meet stringent synthetic requirements.
2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol structure
1270441-71-8 structure
Product Name:2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol
CAS No:1270441-71-8
MF:C10H14ClNO2
MW:215.676661968231
CID:5972136
PubChem ID:83534393
Update Time:2025-06-25

2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol
    • 1270441-71-8
    • EN300-1965098
    • Inchi: 1S/C10H14ClNO2/c1-10(12,6-13)8-5-7(11)3-4-9(8)14-2/h3-5,13H,6,12H2,1-2H3
    • InChI Key: LBDLDNJPYFFHEV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C)(CO)N)OC

Computed Properties

  • Exact Mass: 215.0713064g/mol
  • Monoisotopic Mass: 215.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.5Ų

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Additional information on 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol

Recent Advances in the Study of 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol (CAS: 1270441-71-8)

The compound 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol (CAS: 1270441-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Recent publications have detailed the use of advanced catalytic methods and green chemistry principles to achieve more efficient production. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In addition to synthetic improvements, the pharmacological profile of 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol has been a focal point of recent studies. Preliminary in vitro and in vivo experiments suggest that the compound exhibits notable activity against specific biological targets, including receptors and enzymes implicated in neurological and inflammatory disorders. For instance, a 2023 study demonstrated its potential as a modulator of serotonin receptors, which could pave the way for novel treatments for depression and anxiety. These findings are supported by robust data from binding assays and behavioral studies in animal models.

Another promising avenue of research involves the structural modification of 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol to enhance its therapeutic efficacy and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have been employed to design derivatives with improved selectivity and potency. Recent reports highlight the successful development of several analogs, some of which have shown superior pharmacokinetic properties in preclinical trials. These efforts underscore the compound's versatility as a scaffold for further drug development.

Despite these advancements, challenges remain in the clinical translation of 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent studies have begun to explore formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles. Early results are encouraging, with some formulations demonstrating enhanced tissue penetration and prolonged half-life in experimental models.

In conclusion, the ongoing research on 2-amino-2-(5-chloro-2-methoxyphenyl)propan-1-ol (CAS: 1270441-71-8) highlights its potential as a valuable candidate for drug development. The compound's unique chemical structure, combined with its promising pharmacological activity, positions it as a focal point for future studies in chemical biology and medicine. Continued efforts in synthesis optimization, SAR studies, and formulation development will be crucial in unlocking its full therapeutic potential. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this intriguing molecule.

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